Cas no 1172262-22-4 (N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide)

• Product Name: N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide
• CAS No: 1172262-22-4
• MF: C₁₅H₁₄N₆O
• MW: 294.3112616539
• CID: 6039452
• PubChem ID: 44071227
• Update Time: 2025-11-02

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide
• N-(4-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide
• N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)acetamide
• F5564-0078
• AKOS024513730
• VU0647339-1
• 1172262-22-4
• N-[4-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]acetamide
• CCG-310828

• Inchi： 1S/C15H14N6O/c1-11(22)19-12-3-5-13(6-4-12)20-14-9-15(17-10-16-14)21-8-2-7-18-21/h2-10H,1H3,(H,19,22)(H,16,17,20)
• InChI Key： OMGNTSXOSGLLPC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)NC1C=C(N=CN=1)N1C=CC=N1

Computed Properties

• Exact Mass: 294.12290909g/mol
• Monoisotopic Mass: 294.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide (CAS 1172262-22-4): A Comprehensive Overview

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide (CAS 1172262-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic molecule features a unique combination of pyrazole and pyrimidine rings, which are known for their diverse biological activities. The compound's molecular structure makes it particularly interesting for drug discovery applications, especially in the development of kinase inhibitors and other targeted therapies.

The growing interest in N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide reflects broader trends in pharmaceutical research, where scientists are increasingly focusing on small molecules that can modulate specific biological pathways. Recent searches in scientific databases and AI-powered research tools show that researchers are particularly interested in "pyrimidine derivatives as kinase inhibitors" and "pyrazole-containing drug candidates," both of which are highly relevant to this compound.

From a chemical perspective, CAS 1172262-22-4 demonstrates several noteworthy characteristics. The presence of both pyrimidine and pyrazole moieties in its structure provides multiple sites for potential molecular interactions, making it a versatile scaffold for medicinal chemistry optimization. The acetamide group at the terminal position adds further possibilities for structural modifications, allowing medicinal chemists to fine-tune the compound's properties for specific therapeutic applications.

In the context of current pharmaceutical trends, N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide aligns with several hot research topics. These include the development of "targeted cancer therapies," "precision medicine approaches," and "small molecule modulators of cellular signaling." The compound's structural features suggest potential applications in these areas, though specific therapeutic indications would require further research and clinical validation.

The synthesis of CAS 1172262-22-4 typically involves multi-step organic reactions that carefully assemble the molecular framework. Key steps often include the formation of the pyrimidine core, introduction of the pyrazole moiety, and subsequent coupling with the phenylacetamide component. Researchers investigating this compound frequently search for information about "synthetic routes to pyrimidine-pyrazole hybrids" and "optimization of heterocyclic drug candidates," reflecting the practical challenges in working with such specialized molecules.

From a commercial perspective, N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide is primarily available as a research chemical for pharmaceutical development. Suppliers typically offer it in milligram to gram quantities, with purity levels suitable for biological screening and structure-activity relationship studies. The compound's market availability responds to the growing demand for "novel heterocyclic building blocks" and "pharmaceutical intermediates for drug discovery," as evidenced by search trends in scientific procurement databases.

Quality control for CAS 1172262-22-4 involves standard analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. Researchers working with this compound often seek information about "characterization of pyrimidine derivatives" and "analytical methods for heterocyclic compounds," highlighting the importance of proper compound identification and purity assessment in medicinal chemistry research.

The stability profile of N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide is an important consideration for its handling and storage. Like many heterocyclic compounds, it should be protected from moisture and stored under appropriate conditions to maintain its chemical integrity. These practical aspects generate search queries such as "storage conditions for pyrazole derivatives" and "handling of sensitive pharmaceutical intermediates," indicating the compound's specialized nature.

Looking forward, CAS 1172262-22-4 represents an interesting case study in modern drug discovery. Its structural features embody several design principles currently favored in medicinal chemistry, including the strategic combination of nitrogen-containing heterocycles and the incorporation of hydrogen bond donors/acceptors. These characteristics make it a valuable subject for research into "molecular recognition in drug design" and "structure-based optimization of bioactive compounds," topics that frequently appear in contemporary literature searches.

In summary, N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)acetamide (CAS 1172262-22-4) is a chemically intriguing compound with significant potential in pharmaceutical research. Its unique molecular architecture positions it as a promising scaffold for the development of novel therapeutic agents, particularly in areas requiring precise modulation of biological targets. As research continues, this compound may contribute to advancements in targeted therapies and expand our understanding of structure-activity relationships in medicinal chemistry.